Cas no 1087798-44-4 (1-methanesulfonylpiperidine-3-carbonitrile)

• Product Name: 1-methanesulfonylpiperidine-3-carbonitrile
• CAS No: 1087798-44-4
• MF: C₇H₁₂N₂O₂S
• MW: 188.247380256653
• MDL: MFCD11099943
• CID: 5230386
• Update Time: 2026-03-07

1-methanesulfonylpiperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarbonitrile, 1-(methylsulfonyl)-
• 1-methanesulfonylpiperidine-3-carbonitrile

• MDL： MFCD11099943
• Inchi： 1S/C7H12N2O2S/c1-12(10,11)9-4-2-3-7(5-8)6-9/h7H,2-4,6H2,1H3
• InChI Key： NKZWWYCPDOLNOC-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCCC(C#N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-methanesulfonylpiperidine-3-carbonitrile

Introduction to 1-methanesulfonylpiperidine-3-carbonitrile (CAS No. 1087798-44-4)

1-methanesulfonylpiperidine-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1087798-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and utility in drug development. The structural features of 1-methanesulfonylpiperidine-3-carbonitrile, particularly the presence of a methanesulfonyl group and a nitrile functionality, make it a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The methanesulfonyl moiety in the molecule imparts unique electronic and steric properties, which can influence its reactivity and interactions with biological targets. This group is commonly employed in medicinal chemistry to enhance binding affinity and metabolic stability, making it a valuable component in the design of small-molecule drugs. Additionally, the carbonitrile group contributes to the compound's polarity and solubility, facilitating its use in both aqueous and organic solvents during synthetic processes.

In recent years, there has been a surge in research focused on developing novel piperidine-based scaffolds for therapeutic purposes. 1-methanesulfonylpiperidine-3-carbonitrile has emerged as a promising building block due to its ability to undergo various chemical transformations, including nucleophilic substitution, condensation reactions, and cyclization processes. These reactions allow for the facile synthesis of more complex molecules with tailored pharmacological properties.

One of the most compelling aspects of 1-methanesulfonylpiperidine-3-carbonitrile is its potential application in the development of bioactive molecules targeting neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine, dopamine, and serotonin. The structural motif of 1-methanesulfonylpiperidine-3-carbonitrile aligns well with this area of research, as it provides a framework for designing ligands that can interact with specific receptors or enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease.

Recent studies have demonstrated the utility of 1-methanesulfonylpiperidine-3-carbonitrile as a precursor in the synthesis of potent inhibitors targeting enzyme kinases, which are overexpressed in various cancers. The combination of the methanesulfonyl group and the carbonitrile moiety allows for precise tuning of electronic properties, enabling selective binding to active sites on kinases. This has led to the discovery of several lead compounds that exhibit significant inhibitory activity in preclinical models.

The synthetic methodologies employed in the preparation of 1-methanesulfonylpiperidine-3-carbonitrile are also worth mentioning. The compound can be synthesized through multi-step reactions involving piperidine derivatives, sulfonylation agents, and cyanation reagents. Advances in catalytic systems have further refined these processes, improving yield and purity while minimizing waste generation. Such improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In terms of pharmacokinetic properties, 1-methanesulfonylpiperidine-3-carbonitrile exhibits favorable solubility characteristics that enhance oral bioavailability. This is crucial for drug candidates intended for systemic administration, as poor solubility can significantly limit their therapeutic efficacy. Additionally, computational modeling studies have suggested that this compound possesses good metabolic stability, reducing the likelihood of rapid degradation in vivo.

The versatility of 1-methanesulfonylpiperidine-3-carbonitrile extends beyond its role as an intermediate; it also serves as a scaffold for exploring structure-activity relationships (SAR). By systematically modifying substituents around the piperidine ring or introducing additional functional groups, researchers can generate libraries of compounds with varying biological profiles. This approach has been instrumental in identifying novel drug candidates with improved pharmacological properties.

Looking ahead, the future prospects for 1-methanesulfonylpiperidine-3-carbonitrile appear promising. Ongoing research aims to expand its applications into other therapeutic areas, such as antiviral and anti-inflammatory treatments. The compound's unique structural features make it well-suited for further derivatization into molecules capable of modulating complex biological pathways.

In conclusion,1-methanesulfonylpiperidine-3-carbonitrile (CAS No. 1087798-44-4) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential therapeutic applications. Its role as a key intermediate in drug development underscores its importance in modern medicinal research. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,1-methanesulfonylpiperidine-3-carbonitrile is poised to play an increasingly pivotal role in shaping the future of drug discovery.